Cas no 2549033-07-8 (1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane)

• Product Name: 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane
• CAS No: 2549033-07-8
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5313525
• PubChem ID: 154583479
• Update Time: 2025-06-13

1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylsulfonyl)hexahydro-4-[(4-methylphenyl)methyl]-1H-1,4-diazepine
• AKOS040723703
• F6752-2956
• 2549033-07-8
• 1-(cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane
• 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane

• Inchi： 1S/C16H24N2O2S/c1-14-3-5-15(6-4-14)13-17-9-2-10-18(12-11-17)21(19,20)16-7-8-16/h3-6,16H,2,7-13H2,1H3
• InChI Key： IOTQVKALPNLOPO-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(CC2C=CC(C)=CC=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 308.15584919g/mol
• Monoisotopic Mass: 308.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.4±55.0 °C(Predicted)
• pka: 6.83±0.10(Predicted)

Additional information on 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane

Research Update on 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane (CAS: 2549033-07-8)

1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane (CAS: 2549033-07-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropanesulfonyl and 4-methylphenylmethyl substituents on a diazepane scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of high interest for drug discovery and development.

The synthesis of 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane involves a multi-step process that ensures high purity and yield. Key steps include the sulfonylation of the diazepane core with cyclopropanesulfonyl chloride, followed by the introduction of the 4-methylphenylmethyl group. Recent advancements in synthetic methodologies have improved the efficiency of this process, enabling large-scale production for preclinical and clinical studies. The compound's structural features contribute to its stability and bioavailability, which are critical factors for its therapeutic potential.

Pharmacological studies have revealed that 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane exhibits potent activity as a modulator of specific biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. In vitro and in vivo experiments have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in neurological and psychiatric disorders. For instance, recent findings indicate its ability to selectively bind to serotonin receptors, which could pave the way for novel treatments for depression and anxiety disorders.

In addition to its neurological applications, this compound has shown promise in oncology research. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The exact mechanism of action is still under investigation, but early results indicate that it may involve the disruption of cell cycle progression and induction of apoptosis. These findings highlight the compound's potential as a multi-targeted therapeutic agent.

Despite its promising properties, challenges remain in the development of 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane as a drug candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research aims to refine the compound's pharmacokinetic and pharmacodynamic profiles to enhance its therapeutic index and minimize adverse effects.

In conclusion, 1-(Cyclopropanesulfonyl)-4-[(4-methylphenyl)methyl]-1,4-diazepane (CAS: 2549033-07-8) represents a promising candidate for further development in the fields of neurology and oncology. Its unique chemical structure and multifaceted pharmacological activity make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms of action and optimize its drug-like properties will be crucial for translating these findings into clinical applications. This compound exemplifies the potential of innovative chemical biology approaches in addressing unmet medical needs.